Cas no 1806331-15-6 (1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene)

• Product Name: 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene
• CAS No: 1806331-15-6
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 5000754
• Update Time: 2025-05-19

1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene

• Inchi： 1S/C9H10F2O/c1-6-3-8(12-5-10)4-9(11)7(6)2/h3-4H,5H2,1-2H3
• InChI Key： CGDFALYDIKSNRM-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1C)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Additional information on 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene

Recent Advances in the Study of 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene (CAS: 1806331-15-6)

1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene (CAS: 1806331-15-6) is a fluorinated aromatic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including dual fluorine substitutions and a fluoromethoxy group, has shown promising potential in various applications, ranging from medicinal chemistry to material science. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel multi-step synthesis route that leverages palladium-catalyzed cross-coupling reactions to introduce the fluoromethoxy group efficiently. The authors reported a yield of 78% with high purity, making this method a viable option for large-scale production. Additionally, the study emphasized the importance of optimizing reaction conditions to minimize the formation of byproducts, which has been a persistent issue in previous synthetic attempts.

In the realm of medicinal chemistry, 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene has been investigated as a key intermediate in the development of novel kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers utilized molecular docking simulations to elucidate the binding interactions, revealing that the fluoromethoxy group plays a critical role in enhancing binding affinity and selectivity. These findings suggest that further structural modifications could yield even more effective therapeutic agents.

Beyond its pharmaceutical applications, 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene has also been explored in material science. A recent report in Advanced Materials described its use as a building block for the synthesis of fluorinated polymers with exceptional thermal stability and chemical resistance. The incorporation of this compound into polymer backbones resulted in materials with low dielectric constants, making them suitable for applications in microelectronics and coatings. This dual utility underscores the versatility of 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene across multiple scientific disciplines.

In conclusion, the growing body of research on 1,2-Dimethyl-3-fluoro-5-(fluoromethoxy)benzene (CAS: 1806331-15-6) highlights its significant potential in both pharmaceutical and material science applications. Continued exploration of its synthetic pathways, biological activities, and material properties is expected to yield further breakthroughs. Researchers are encouraged to leverage the latest advancements in computational chemistry and high-throughput screening to accelerate the discovery of new derivatives and applications for this promising compound.